Cas no 1537002-18-8 (4-(1-amino-2,2-dimethylcyclopropyl)phenol)

• Product Name: 4-(1-amino-2,2-dimethylcyclopropyl)phenol
• CAS No: 1537002-18-8
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5977620
• PubChem ID: 83683276
• Update Time: 2025-05-22

4-(1-amino-2,2-dimethylcyclopropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2,2-dimethylcyclopropyl)phenol
• 1537002-18-8
• EN300-1999019

• Inchi： 1S/C11H15NO/c1-10(2)7-11(10,12)8-3-5-9(13)6-4-8/h3-6,13H,7,12H2,1-2H3
• InChI Key： ALXLQUGBAHTHBY-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1(CC1(C)C)N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 4-(1-amino-2,2-dimethylcyclopropyl)phenol

4-(1-amino-2,2-dimethylcyclopropyl)phenol: A Comprehensive Overview

The compound 4-(1-amino-2,2-dimethylcyclopropyl)phenol, with the CAS number 1537002-18-8, is a unique organic molecule that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its distinctive structure, which combines a phenol group with a substituted cyclopropyl ring. The presence of the amino group and the dimethyl substitution on the cyclopropane ring introduces interesting electronic and steric properties, making it a subject of interest for researchers exploring its potential applications.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery and materials science. The cyclopropane ring, known for its high strain energy, can significantly influence the reactivity and stability of molecules. In the case of 4-(1-amino-2,2-dimethylcyclopropyl)phenol, the amino group attached to the cyclopropane ring adds another layer of functionality. This makes it a promising candidate for applications in medicinal chemistry, where such structural features can enhance bioavailability and target specificity.

The synthesis of 4-(1-amino-2,2-dimethylcyclopropyl)phenol involves a series of carefully designed reactions. Researchers have explored various methodologies to construct the cyclopropane ring, including Simmons-Smith cyclopropanation and other transition-metal-catalyzed approaches. The phenol group can be introduced through nucleophilic aromatic substitution or coupling reactions, depending on the starting materials and desired regioselectivity.

In terms of applications, this compound has shown potential in several areas. In medicinal chemistry, its structure suggests it could serve as a lead compound for developing new drugs targeting specific biological pathways. The amino group can act as a hydrogen bond donor, which is often desirable in drug design for improving solubility and binding affinity to proteins. Additionally, the dimethyl substitution on the cyclopropane ring may contribute to lipophilicity, enhancing membrane permeability.

Recent research has also explored the use of cyclopropane-containing phenols in polymer chemistry. The unique electronic properties of these compounds make them suitable as monomers or additives in polymer systems. For instance, they can be used to modify the mechanical properties of polymers or enhance their thermal stability. This opens up possibilities for their application in advanced materials for electronics or aerospace industries.

The environmental impact of synthesizing and using this compound is another area of interest. As sustainability becomes increasingly important in chemical research, there is a growing emphasis on developing eco-friendly synthesis routes and evaluating the biodegradability of such compounds. Preliminary studies suggest that under certain conditions, 4-(1-amino-2,2-dimethylcyclopropyl)phenol can undergo biodegradation, though further research is needed to fully understand its environmental fate.

In conclusion, 4-(1-amino-2,2-dimethylcyclopropyl)phenol represents an intriguing molecule with diverse potential applications across multiple disciplines. Its unique structure and functional groups make it a valuable subject for ongoing research aimed at unlocking its full potential in drug discovery, materials science, and beyond.